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Compound Name: SP111
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Get Quote
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The designation "SP 111" is associated with a variety of pharmaceutical products and
investigational compounds, making a singular, in-depth technical guide on its core chemical
structure and properties impossible without further clarification. Initial research has revealed at
least seven distinct substances referred to as "SP 111" or a similar variation, each with a
unique chemical identity and therapeutic purpose.

The most common identification for "SP 111" is as an imprint on a white, round pill. This pill is
identified as Nulev 0.125 mg, with the active ingredient being hyoscyamine.[1][2][3]
Hyoscyamine is an anticholinergic agent used to treat a variety of conditions, including irritable
bowel syndrome, diverticulitis, and other gastrointestinal disorders.[1]

However, the search for "SP 111" also yielded several other compounds, suggesting the user
may be referring to a more novel or investigational substance. These include:

o SH-111: Atargeted cancer therapy currently in Phase Il clinical trials. Its mechanism of
action involves the inhibition of a protein referred to as "Protein X," which is overexpressed in
many solid tumors.[4]
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e RX-111: Athieno[2,3-c]pyridine derivative that acts as a small molecule inhibitor of protein
interaction with glycosaminoglycans (SMIGSs). It has shown anti-inflammatory properties in
preclinical models of delayed-type hypersensitivity, colitis, and experimental autoimmune
encephalomyelitis.[5]

o ARC-111: An anticancer agent that inhibits the hypoxia-induced accumulation of hypoxia-
inducible factor-lalpha (HIF-1alpha).[6]

e BNT111: An investigational cancer vaccine being evaluated in clinical trials for the treatment
of advanced melanoma.[7]

o UX111: A gene therapy product in development for the treatment of Sanfilippo syndrome
type A (MPS IA).[8]

o SP-1: Atetrahydropyridobenzopyran derivative with the IUPAC name 8-(1,2-
Dimethylheptyl)-1,3,4,5-tetrahydro-5,5-dimethyl-2-(2-propyn-1-yl)-2H-(1)benzopyrano(4,3-
c)pyridin-10-0l.[9]

Given the diverse nature of these substances, a comprehensive technical guide requires a
specific target. The audience of researchers, scientists, and drug development professionals
suggests an interest in one of the investigational compounds rather than the generic
medication hyoscyamine.

To proceed with a detailed analysis of the chemical structure, properties, experimental
protocols, and signaling pathways, it is crucial to first identify which "SP 111" is the subject of
interest.

Please specify which of the following you would like a detailed technical guide on:

Hyoscyamine (Nulev)

SH-111 (Cancer Therapy)

RX-111 (Anti-inflammatory)

ARC-111 (Anticancer Agent)
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BNT111 (Cancer Vaccine)

UX111 (Gene Therapy)

SP-1 (Tetrahydropyridobenzopyran derivative)

Another substance not listed above (please provide more details)

Once the specific compound of interest is identified, a comprehensive technical guide will be
generated, adhering to all the core requirements of data presentation, experimental protocols,
and mandatory visualizations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Identity of SP 111 Unclear, Multiple Substances
Identified]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1236782/docs#identity-of-sp-111-unclear-multiple-
substances-identified]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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